3-(3-(5-(thiophen-3-yl)-1,2,4-oxadiazol-3-yl)pyrrolidine-1-carbonyl)pyridin-2(1H)-one

• IUPAC Name: 3-[3-(5-thiophen-3-yl-1,2,4-oxadiazol-3-yl)pyrrolidine-1-carbonyl]-1H-pyridin-2-one
• InChI: InChI=1S/C16H14N4O3S/c21-14-12(2-1-5-17-14)16(22)20-6-3-10(8-20)13-18-15(23-19-13)11-4-7-24-9-11/h1-2,4-5,7,9-10H,3,6,8H2,(H,17,21)
• InChI Key: SEDFCGLHBNMTFD-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1C2=NOC(=N2)C3=CSC=C3)C(=O)C4=CC=CNC4=O
• Molecular Formula: C16H14N4O3S
• Molecular Weight: 342.4 g/mol

Description

3-(3-(5-(thiophen-3-yl)-1,2,4-oxadiazol-3-yl)pyrrolidine-1-carbonyl)pyridin-2(1H)-one is a useful research compound. Its molecular formula is C16H14N4O3S and its molecular weight is 342.37. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

• The synthesis of heterocyclic compounds, including 1,2,4-triazoles and oxadiazoles, starting from various precursors such as isonicotinic acid hydrazide, has been explored due to their potential antimicrobial activities. These compounds have shown significant efficacy against a range of microbial strains, highlighting their importance in medicinal chemistry (Bayrak et al., 2009).
• The antitumor potential of substituted 1,3,4-oxadiazolyl tetrahydropyridines was investigated, with several analogs displaying moderate cytotoxicity against breast cancer cell lines. This research underscores the relevance of oxadiazole derivatives in developing anticancer agents (Redda & Gangapuram, 2007).

Material Science Applications

• A study on the synthesis of polycyclic systems containing the 1,2,4-oxadiazole ring, such as 4-(1,2,4-oxadiazol-5-yl)pyrrolidin-2-ones, and the prediction of their biological activity provides insights into the potential applications of these compounds in material science, particularly in creating novel materials with specific biological functions (Kharchenko et al., 2008).
• The preparation of 1,2,5-oxadiazolo[3,4-c]pyridines with heteroaryl rings, aiming at red fluorescent materials for OLED devices, illustrates the intersection of organic synthesis and applied physics. These compounds show promise in enhancing OLED technology through improved fluorescence and quantum yield properties (Gorohmaru et al., 2002).